Cas no 2228703-10-2 (tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate
• CAS No: 2228703-10-2
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6553305
• PubChem ID: 165758068
• Update Time: 2025-05-19

tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate
• EN300-1880867
• tert-butyl N-methyl-N-[1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethyl]carbamate
• 2228703-10-2

• Inchi： 1S/C17H24N2O3/c1-17(2,3)22-16(21)19(5)15(11-20)12-6-7-14-13(10-12)8-9-18(14)4/h6-7,10-11,15H,8-9H2,1-5H3
• InChI Key： VFZOHQZQACXURC-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC2=C(C=1)CCN2C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate (CAS No. 2228703-10-2)

The compound tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate (CAS No. 2228703-10-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tert-butyl carbamate group and a 1-methyl-2,3-dihydro-1H-indole moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its unique properties, which align with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel indole derivatives has surged, driven by their applications in treating neurological disorders and metabolic diseases. The presence of the 2-oxoethylcarbamate functional group in this compound enhances its reactivity, making it a versatile building block for synthesizing more complex molecules. This aligns with the growing focus on small molecule therapeutics and covalent inhibitors, which are hot topics in the pharmaceutical industry.

The synthesis of tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. Its CAS No. 2228703-10-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This compound's stability under various pH conditions makes it suitable for further derivatization, a key requirement in modern medicinal chemistry workflows.

From a biochemical perspective, the 1-methyl-2,3-dihydro-1H-indole core of this compound is structurally similar to several neurotransmitter analogs, sparking interest in its potential interactions with G-protein-coupled receptors (GPCRs). This is particularly relevant given the rising popularity of GPCR-targeted drugs in treating conditions like depression and Parkinson's disease. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 2228703-10-2 using environmentally friendly catalysts and solvents. This addresses the increasing demand for sustainable practices in chemical manufacturing, a topic frequently searched in academic and industrial circles. The compound's potential as a bioisostere for more toxic functional groups further enhances its appeal in designing safer pharmaceuticals.

Analytical characterization of tert-butyl N-methyl-N-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethylcarbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control, especially when the compound is used as a reference standard or intermediate in Good Manufacturing Practice (GMP) environments. The pharmaceutical industry's emphasis on quality by design (QbD) principles has increased the importance of thorough characterization for such specialized compounds.

Looking ahead, the applications of CAS No. 2228703-10-2 may expand into peptide mimetics and protein-protein interaction inhibitors, areas that are gaining traction in drug discovery. Its structural features make it a promising candidate for fragment-based drug design, particularly in oncology and immunology research. As the scientific community continues to explore structure-activity relationships (SAR) for indole-containing compounds, this molecule is likely to attract more attention from both academic and industrial researchers.